Cas no 112163-13-0 (3,5-di-tert-butyl-4-hydroxybenzene-1-carbothioamide)
3,5-di-tert-butyl-4-hydroxybenzene-1-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- 3,5-di-tert-butyl-4-hydroxybenzene-1-carbothioamide
-
- Inchi: 1S/C15H23NOS/c1-14(2,3)10-7-9(13(16)18)8-11(12(10)17)15(4,5)6/h7-8,17H,1-6H3,(H2,16,18)
- InChI Key: QTAATCAJHDDGNM-UHFFFAOYSA-N
- SMILES: C1(C(N)=S)=CC(C(C)(C)C)=C(O)C(C(C)(C)C)=C1
3,5-di-tert-butyl-4-hydroxybenzene-1-carbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1264985-250mg |
3,5-di-tert-butyl-4-hydroxybenzene-1-carbothioamide |
112163-13-0 | 96% | 250mg |
$590 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1264985-1g |
3,5-di-tert-butyl-4-hydroxybenzene-1-carbothioamide |
112163-13-0 | 96% | 1g |
$1350 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1264985-250mg |
3,5-di-tert-butyl-4-hydroxybenzene-1-carbothioamide |
112163-13-0 | 96% | 250mg |
$620 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1264985-100mg |
3,5-di-tert-butyl-4-hydroxybenzene-1-carbothioamide |
112163-13-0 | 96% | 100mg |
$365 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1264985-1g |
3,5-di-tert-butyl-4-hydroxybenzene-1-carbothioamide |
112163-13-0 | 96% | 1g |
$1430 | 2025-03-01 | |
| 1PlusChem | 1P00WZS3-250mg |
3,5-di-tert-butyl-4-hydroxybenzene-1-carbothioamide |
112163-13-0 | 96% | 250mg |
$382.00 | 2025-03-01 | |
| 1PlusChem | 1P00WZS3-100mg |
3,5-di-tert-butyl-4-hydroxybenzene-1-carbothioamide |
112163-13-0 | 96% | 100mg |
$210.00 | 2025-03-01 | |
| 1PlusChem | 1P00WZS3-1g |
3,5-di-tert-butyl-4-hydroxybenzene-1-carbothioamide |
112163-13-0 | 96% | 1g |
$940.00 | 2025-03-01 | |
| A2B Chem LLC | AP38563-250mg |
3,5-di-tert-butyl-4-hydroxybenzene-1-carbothioamide |
112163-13-0 | 96% | 250mg |
$320.00 | 2024-04-20 | |
| A2B Chem LLC | AP38563-1g |
3,5-di-tert-butyl-4-hydroxybenzene-1-carbothioamide |
112163-13-0 | 96% | 1g |
$795.00 | 2024-04-20 |
3,5-di-tert-butyl-4-hydroxybenzene-1-carbothioamide Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 3,5-di-tert-butyl-4-hydroxybenzene-1-carbothioamide
Introduction to 3,5-di-tert-butyl-4-hydroxybenzene-1-carbothioamide (CAS No. 112163-13-0)
3,5-di-tert-butyl-4-hydroxybenzene-1-carbothioamide, also known by its CAS number 112163-13-0, is a compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes tert-butyl groups and a hydroxyl group, making it a valuable candidate for various applications, particularly in the development of antioxidants and potential therapeutic agents.
The chemical structure of 3,5-di-tert-butyl-4-hydroxybenzene-1-carbothioamide consists of a benzene ring substituted with two tert-butyl groups at the 3 and 5 positions and a hydroxyl group at the 4 position. The carbothioamide functional group adds further complexity and reactivity to the molecule. This structure confers several important properties, including high stability, lipophilicity, and antioxidant activity.
Recent studies have highlighted the potential of 3,5-di-tert-butyl-4-hydroxybenzene-1-carbothioamide in various biological systems. One notable area of research is its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in numerous diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders. The tert-butyl groups in the compound enhance its lipophilicity, allowing it to penetrate cell membranes more effectively and exert its antioxidant effects intracellularly.
In addition to its antioxidant properties, 3,5-di-tert-butyl-4-hydroxybenzene-1-carbothioamide has shown promise in anti-inflammatory applications. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models. This makes it a potential candidate for the development of anti-inflammatory drugs.
The pharmacokinetic properties of 3,5-di-tert-butyl-4-hydroxybenzene-1-carbothioamide have also been investigated. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound's stability under physiological conditions further enhances its potential as a therapeutic agent.
Clinical trials are currently underway to evaluate the safety and efficacy of 3,5-di-tert-butyl-4-hydroxybenzene-1-carbothioamide in various therapeutic applications. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients with minimal side effects. These findings are promising and warrant further investigation in larger clinical trials.
The synthesis of 3,5-di-tert-butyl-4-hydroxybenzene-1-carbothioamide involves several steps, including the formation of the tert-butyl-substituted benzene ring and the introduction of the hydroxyl and carbothioamide groups. Various synthetic routes have been developed to optimize yield and purity. One common method involves the reaction of 3,5-di-tert-butylphenol with thiourea under appropriate conditions to form the desired product.
In conclusion, 3,5-di-tert-butyl-4-hydroxybenzene-1-carbothioamide (CAS No. 112163-13-0) is a multifaceted compound with significant potential in both research and pharmaceutical applications. Its unique chemical structure endows it with valuable properties such as antioxidant activity, anti-inflammatory effects, and good pharmacokinetic characteristics. Ongoing research and clinical trials are expected to further elucidate its therapeutic potential and pave the way for its use in treating various diseases.
112163-13-0 (3,5-di-tert-butyl-4-hydroxybenzene-1-carbothioamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)